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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229 Get Quote

An in-depth guide for researchers and environmental scientists on the potential aquatic toxicity

of the azo dye, Disperse Orange 30. This document summarizes available data on its

analogues, details standardized testing protocols, and outlines experimental workflows.

Disclaimer: Publicly available, peer-reviewed studies detailing the specific ecotoxicity of

Disperse Orange 30 on aquatic life are limited. A 2009 screening assessment by the

Government of Canada concluded that while the substance may persist in the environment, it

is not expected to accumulate in organisms or cause harm at current release levels.[1] Much of

the available toxicological data is derived from studies on structurally similar azo disperse dyes

and predictive models such as Quantitative Structure-Activity Relationship (QSAR) analyses.[2]

Therefore, this guide presents a comprehensive overview based on data from analogue

compounds to infer the potential ecotoxicological profile of Disperse Orange 30.

Quantitative Ecotoxicity Data for Analogues of
Disperse Orange 30
The following table summarizes acute and chronic toxicity data for various disperse dyes that

are structurally analogous to Disperse Orange 30. This data provides an indication of the

potential toxicity of Disperse Orange 30 to a range of aquatic organisms, including fish,

invertebrates, and algae. The endpoints reported are the half maximal effective concentration

(EC50) and the median lethal concentration (LC50).
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Dye Name
Test
Organism

Species Endpoint Duration
Value
(mg/L)

Disperse

Yellow 23
Fish

Oncorhynchu

s mykiss

(Rainbow

Trout)

LC50 48 hours >1000

Sudan IV Fish

Oryzias

latipes

(Japanese

Rice Fish)

LC50 48 hours >100

Fish Golden Orfe LC50 96 hours 100 - 220

Fish
Danio rerio

(Zebrafish)
LC50 96 hours 340

Invertebrate
Daphnia

magna
EC50 48 hours 4.5

Algae
Scenedesmu

s subspicatus
EC50 72 hours 9.5

Disperse

Blue 792
Bacteria - IC50 - >100

Fish
Danio rerio

(Zebrafish)
LC50 96 hours 17

Disperse Red

73
Invertebrate

Daphnia

magna
EC50 48 hours 23

Algae
Scenedesmu

s subspicatus
EC50 72 hours >10

Bacteria - IC50 - >100

Fish
Danio rerio

(Zebrafish)
LC50 96 hours 710

Invertebrate
Daphnia

magna
EC50 48 hours 5.8
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Algae
Scenedesmu

s subspicatus
EC50 72 hours 6.7

Disperse

Orange 306
Bacteria - IC50 - >100

Fish
Danio rerio

(Zebrafish)
IC50 96 hours 268

Invertebrate
Daphnia

magna
LC50 48 hours 110

Algae
Scenedesmu

s subspicatus
EC50 72 hours 54

Disperse

Orange 257
Bacteria - EC50 - >100

Fish
Danio rerio

(Zebrafish)
LC50 96 hours 103

Invertebrate
Daphnia

magna
EC50 48 hours 98

Algae
Scenedesmu

s subspicatus
EC50 72 hours 7

Disperse Red

178
Bacteria - IC50 - >100

Analogue azo

disperse dye
Fish

Rainbow

Trout
LC50 96 hours 505

Data sourced from a screening assessment report by Environment Canada.[3]

Standardized Experimental Protocols for Aquatic
Ecotoxicity Testing
The following are detailed methodologies for the key standardized tests used to evaluate the

ecotoxicity of chemical substances on aquatic life, as established by the Organisation for

Economic Co-operation and Development (OECD).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22852849/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


OECD 203: Fish, Acute Toxicity Test
This test determines the concentration of a substance that is lethal to 50% of a test population

of fish (LC50) over a 96-hour exposure period.[4][5]

Test Organism: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout

(Oncorhynchus mykiss).[4]

Test Duration: 96 hours.[5]

Test Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through

system. Mortalities and any abnormal behaviors are recorded at 24, 48, 72, and 96 hours.[6]

Test Concentrations: A limit test may be performed at 100 mg/L. If toxicity is observed, a full

range-finding study is conducted with at least five concentrations in a geometric series.[5]

Test Conditions:

Temperature: Maintained at a constant, species-appropriate level (e.g., 21–25 °C for

Zebrafish).[2]

Light: A 12 to 16-hour photoperiod is typically used.[6]

Loading Rate: For static and semi-static tests, the loading rate should not exceed 0.8 g of

fish per liter of test solution.[7]

Endpoint: The primary endpoint is the LC50 at 96 hours. Other endpoints such as the No-

Observed-Effect Concentration (NOEC) and the Lowest-Observed-Effect Concentration

(LOEC) can also be determined.[6]

Validity Criteria: Mortality in the control group should not exceed 10% at the end of the test.

[1]

OECD 202: Daphnia sp., Acute Immobilisation Test
This guideline assesses the acute toxicity of a substance to invertebrates, specifically Daphnia

species, by determining the concentration that immobilizes 50% of the population (EC50) after

48 hours.[8][9]
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Test Organism:Daphnia magna is the most commonly used species. Young daphnids (less

than 24 hours old) are used for the test.[8][10]

Test Duration: 48 hours.[8]

Test Principle: Daphnids are exposed to the test substance in a static system.

Immobilization, defined as the inability to swim within 15 seconds after gentle agitation, is

observed at 24 and 48 hours.[8]

Test Concentrations: A limit test is conducted at 100 mg/L. If effects are seen, a definitive test

with at least five geometrically spaced concentrations is performed.[10]

Test Conditions:

Temperature: 20 ± 2 °C.[8]

Light: A 16-hour light and 8-hour dark cycle is common.[11]

Medium: Reconstituted or natural water with a pH of 6-9.[8]

Feeding: Daphnids are not fed during the 48-hour test.[8]

Endpoint: The primary endpoint is the EC50 for immobilization at 48 hours. The 24-hour

EC50 can also be reported.[9]

Validity Criteria: In the control group, no more than 10% of the daphnids should be

immobilized. Dissolved oxygen concentration must remain above 3 mg/L.[9]

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test evaluates the effect of a substance on the growth of freshwater algae by measuring

the inhibition of growth over a 72-hour period.[12][13]

Test Organism: Commonly used freshwater green algae include Pseudokirchneriella

subcapitata and Desmodesmus subspicatus.[12]

Test Duration: Typically 72 hours.[13]
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Test Principle: Exponentially growing algal cultures are exposed to the test substance in a

batch culture system under constant illumination and temperature. The growth in the test

cultures is compared to that of a control.[12]

Test Concentrations: For a dose-response curve, at least five concentrations with three

replicates per concentration are used. A limit test may be performed at 100 mg/L with at least

six replicates.[12][13]

Test Conditions:

Temperature: 21–24 °C.[12]

Light: Continuous, uniform illumination.[13]

Culture Medium: A standard, nutrient-rich algal growth medium is used.[12]

pH: Should not vary by more than 1.5 units during the test.[12]

Endpoint: The primary endpoints are the EC50 values for the inhibition of growth rate and

yield.[14]

Validity Criteria: The biomass in the control cultures should increase by a factor of at least 16

within 72 hours.[12]

Visualizing Experimental Workflows and Logical
Relationships
The following diagrams, created using Graphviz (DOT language), illustrate the standardized

workflows for the OECD aquatic ecotoxicity tests.
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Preparation Phase

Exposure Phase (96 hours)

Observation & Data Collection

Data Analysis

Select Test Fish Species
(e.g., Danio rerio)

Acclimatize Test Organisms

Prepare Test Solutions
(≥5 Concentrations + Control)

Introduce Fish to Test Vessels
(Static, Semi-static, or Flow-through)

Maintain Constant Conditions
(Temp, Light, pH, DO)

Record Mortality & Sub-lethal Effects
at 24, 48, 72, 96 hours

Calculate 96-hour LC50 Value

Determine NOEC/LOEC

Click to download full resolution via product page

Workflow for OECD 203 Fish Acute Toxicity Test.
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Preparation Phase

Exposure Phase (48 hours)

Observation & Data Collection

Data Analysis

Culture Daphnia magna

Select Neonates (<24h old)

Introduce Daphnids to Test Vessels
(Static System)

Prepare Test Solutions
(≥5 Concentrations + Control)

Maintain Constant Conditions
(20°C, 16h light/8h dark)

Assess Immobilization
at 24 and 48 hours

Calculate 48-hour EC50 Value

Click to download full resolution via product page

Workflow for OECD 202 Daphnia sp. Acute Immobilisation Test.
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Preparation Phase

Exposure Phase (72 hours)

Observation & Data Collection

Data Analysis

Prepare Algal Inoculum
(Exponential Growth Phase)

Inoculate Test Flasks

Prepare Test Solutions & Culture Medium
(≥5 Concentrations + Control)

Incubate under Constant Light & Temperature

Measure Algal Biomass Daily
(e.g., cell counts, fluorescence)

Calculate Growth Rate & Yield

Determine 72-hour EC50 Values

Click to download full resolution via product page

Workflow for OECD 201 Algal Growth Inhibition Test.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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